Cas no 897734-92-8 (4-benzoyl-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-benzoyl-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 897734-92-8
• MF: C₂₂H₁₄FN₃O₃
• MW: 387.363268375397
• CID: 6509736
• Update Time: 2025-05-19

4-benzoyl-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide
• 4-benzoyl-N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)benzamide
• Benzamide, 4-benzoyl-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-

• Inchi： 1S/C22H14FN3O3/c23-18-12-10-17(11-13-18)21-25-26-22(29-21)24-20(28)16-8-6-15(7-9-16)19(27)14-4-2-1-3-5-14/h1-13H,(H,24,26,28)
• InChI Key： MLTLWGNQXGOAEM-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(F)C=C2)O1)(=O)C1=CC=C(C(=O)C2=CC=CC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-benzoyl-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide

4-Benzoyl-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide: A Comprehensive Overview

The compound with CAS No. 897734-92-8, known as 4-benzoyl-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The benzamide core of the molecule serves as a versatile scaffold, while the 1,3,4-oxadiazole ring introduces additional functional complexity. The presence of a fluorophenyl group further enhances the molecule's pharmacokinetic properties, making it a promising candidate for various therapeutic interventions.

Recent studies have highlighted the potential of 4-benzoyl-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide as a potent inhibitor of key enzymes involved in cellular signaling pathways. For instance, research published in 2023 demonstrated its ability to modulate the activity of protein kinases, which are critical targets in the treatment of cancer and inflammatory diseases. The benzoyl group plays a pivotal role in enhancing the molecule's bioavailability, while the oxadiazole ring contributes to its stability and selectivity.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the fluorophenyl group is particularly challenging due to its sensitivity to certain reaction conditions. However, recent advancements in cross-coupling reactions have enabled chemists to achieve high yields and excellent purity levels. The resulting compound exhibits remarkable thermal stability and solubility properties, making it suitable for both in vitro and in vivo studies.

From a pharmacological perspective, 4-benzoyl-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide has shown significant promise in preclinical models of neurodegenerative diseases. Its ability to cross the blood-brain barrier (BBB) is attributed to the balance between hydrophilicity and lipophilicity introduced by the benzamide and fluorophenyl groups. Studies conducted in 2023 revealed that this compound can effectively reduce neuroinflammation by inhibiting pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for Alzheimer's disease and other related conditions.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The oxadiazole ring imparts unique electronic properties to the molecule, making it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a charge transport layer in organic light-emitting diodes (OLEDs), where it demonstrated improved efficiency and stability compared to conventional materials.

The development of 4-benzoyl-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylbenzamide represents a significant milestone in the field of heterocyclic chemistry. Its versatile structure and diverse functional groups make it an ideal platform for further modifications and optimizations. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both medicinal and materials science.